Cas no 83293-77-0 (2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione)

2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione structure
83293-77-0 structure
Product Name:2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione
CAS No:83293-77-0
MF:C12H10O3S
MW:234.271002292633
CID:988732
PubChem ID:288087
Update Time:2025-04-20

2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-hydroxyethyl)sulfanyl]naphthalene-1,4-dione
    • 2-(2-hydroxyethylsulfanyl)naphthalene-1,4-dione
    • NSC148596
    • NSC-148596
    • 1, 2-[(2-hydroxyethyl)thio]-
    • Q27463908
    • SCHEMBL2599403
    • CHEMBL4475735
    • 83293-77-0
    • DTXSID80302094
    • Inchi: 1S/C12H10O3S/c13-5-6-16-11-7-10(14)8-3-1-2-4-9(8)12(11)15/h1-4,7,13H,5-6H2
    • InChI Key: IBLOZMPODBITIK-UHFFFAOYSA-N
    • SMILES: S(CCO)C1=CC(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 234.03506535g/mol
  • Monoisotopic Mass: 234.03506535g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 79.7Ų
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